3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one
Overview
Description
3-Bromo-2-hydroxycyclohepta-2,4,6-trien-1-one, also known as BHCT, is a cyclic ketone molecule with a unique structure. It is a member of the class of compounds known as cycloalkanones, which are characterized by a cyclic ketone moiety fused to a saturated hydrocarbon chain. BHCT has been studied for its potential applications in biochemistry, pharmacology, and organic synthesis.
Scientific Research Applications
3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one has been studied for its potential applications in biochemistry, pharmacology, and organic synthesis. In biochemistry, 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one has been studied for its potential as a therapeutic agent for the treatment of cancer and other diseases. In pharmacology, 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one has been studied for its ability to modulate the activity of enzymes involved in the metabolism of drugs. In organic synthesis, 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one has been used as a starting material for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one is not fully understood. It is believed that 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one exerts its effects by binding to specific receptors in the cell membrane and modulating the activity of enzymes involved in the metabolism of drugs. Additionally, 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one is believed to interact with other molecules in the cell, such as proteins and lipids, to modulate their activity.
Biochemical and Physiological Effects
3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one has been studied for its potential effects on the biochemical and physiological processes of the body. It has been found to modulate the activity of enzymes involved in the metabolism of drugs and other molecules, as well as interact with other molecules in the cell to modulate their activity. Additionally, 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one has been found to have anti-inflammatory, anti-bacterial, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be isolated in a pure form. Additionally, 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one is relatively stable and has a low melting point, which makes it suitable for use in a variety of laboratory experiments. On the other hand, 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one is expensive to purchase and can be difficult to obtain in large quantities.
Future Directions
There are several potential future directions for the study of 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one. One potential direction is to further explore its potential therapeutic applications, such as its potential to modulate the activity of enzymes involved in the metabolism of drugs. Additionally, further research could be conducted to explore its potential anti-inflammatory, anti-bacterial, and anti-cancer effects. Additionally, further research could be conducted to explore the potential for 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one to be used as a starting material for the synthesis of other compounds. Finally, further research could be conducted to explore the potential for 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one to be used in the development of novel drugs and other products.
Synthesis Methods
3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one can be synthesized through several methods. The most commonly used method involves the reaction of 2-hydroxycyclohepta-2,4,6-trien-1-one and bromine in an aqueous solution. This reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction is exothermic and proceeds rapidly at room temperature. The product is isolated by extraction with an organic solvent such as ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one involves the bromination of 2-hydroxycyclohepta-2,4,6-trien-1-one followed by oxidation of the resulting intermediate.", "Starting Materials": [ "2-hydroxycyclohepta-2,4,6-trien-1-one", "Bromine", "Acetic acid", "Sodium acetate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-hydroxycyclohepta-2,4,6-trien-1-one in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring until the solution turns yellow.", "Step 3: Add sodium acetate to the solution to neutralize the excess bromine.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Dissolve the product in acetic acid and add hydrogen peroxide dropwise while stirring until the solution turns yellow.", "Step 6: Heat the solution to reflux for 1 hour.", "Step 7: Cool the solution and extract the product with ethyl acetate.", "Step 8: Dry the product over anhydrous sodium sulfate and recrystallize from ethanol to obtain 3-bromo-2-hydroxycyclohepta-2,4,6-trien-1-one." ] } | |
CAS RN |
4584-68-3 |
Molecular Formula |
C7H5BrO2 |
Molecular Weight |
201 |
Purity |
95 |
Origin of Product |
United States |
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